Cas no 350602-26-5 (Cyanidin 3-(6''-acetyl-galactoside))

• Product Name: Cyanidin 3-(6''-acetyl-galactoside)
• CAS No: 350602-26-5
• MF: C₂₃H₂₃O₁₂
• MW: 491.421528100967
• CID: 6644500
• PubChem ID: 122396785
• Update Time: 2024-03-02

Cyanidin 3-(6''-acetyl-galactoside) Chemical and Physical Properties

Names and Identifiers

• 3-[(6-O-Acetyl-beta-D-galactopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1-benzopyrylium
• 350602-26-5
• Cyanidin 3-(6''-acetyl)galactoside
• Cyanidin 3-O-(6''-acetyl-galactoside)
• Cyanidin 3-(6''-acetyl-galactoside)
• [(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• DTXSID101118554
• CHEBI:168391

• Inchi： 1S/C23H22O12/c1-9(24)32-8-18-19(29)20(30)21(31)23(35-18)34-17-7-12-14(27)5-11(25)6-16(12)33-22(17)10-2-3-13(26)15(28)4-10/h2-7,18-21,23,29-31H,8H2,1H3,(H3-,25,26,27,28)/p+1/t18-,19+,20+,21-,23-/m1/s1
• InChI Key： HBXXDBKJLPLXPR-DLBZZEGUSA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 491.11895116g/mol
• Monoisotopic Mass: 491.11895116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides